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Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction
Bis-Tris Propane (BTP) is a versatile zwitterionic buffer widely utilized in biological and

biochemical research.[1] Its broad buffering range, from pH 6.3 to 9.5, makes it an invaluable

tool for a variety of applications, including protein purification, enzyme assays, electrophoresis,

and nucleic acid manipulation.[2][3][4] This wide range is attributable to its two close pKa

values, approximately 6.8 and 9.0 at 25°C.[3] Notably, Bis-Tris Propane is often considered a

superior alternative to Tris buffer, as it maintains a stable pH in ranges where Tris has poor

buffering capacity (below pH 7.5) and exhibits less pKa fluctuation with temperature changes.

This document provides a detailed protocol for the preparation of a 1M stock solution of Bis-
Tris Propane.

Chemical Properties and Data
A comprehensive summary of the key quantitative data for Bis-Tris Propane is presented in

the table below for easy reference.
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Property Value References

Full Chemical Name

1,3-

bis(tris(hydroxymethyl)methyla

mino)propane

Molecular Formula C₁₁H₂₆N₂O₆

Molecular Weight 282.34 g/mol

pKa₁ (at 25°C) 6.8

pKa₂ (at 25°C) 9.0

Effective pH Range 6.3 - 9.5

Appearance White crystalline powder

Solubility in Water Soluble

Melting Point 164-165 °C

Experimental Protocol
This protocol details the step-by-step procedure for preparing a 1M stock solution of Bis-Tris
Propane.

Materials:

Bis-Tris Propane powder (MW: 282.34 g/mol )

High-purity, deionized water (dH₂O)

Concentrated Hydrochloric Acid (HCl) for pH adjustment

Beaker

Graduated cylinder

Magnetic stirrer and stir bar
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Calibrated pH meter

Volumetric flask (1 L)

Sterile storage bottles

0.22 µm sterile filter (optional)

Procedure:

Weighing the Bis-Tris Propane: Accurately weigh out 282.34 g of Bis-Tris Propane powder.

Dissolving the Powder:

Add approximately 800 mL of dH₂O to a beaker equipped with a magnetic stir bar.

While stirring, slowly add the weighed Bis-Tris Propane powder to the water.

Continue stirring until the powder is completely dissolved. The initial pH of the solution will

be alkaline, typically between 10 and 12.

pH Adjustment:

Place the beaker on the magnetic stirrer and immerse a calibrated pH electrode into the

solution.

Slowly add concentrated HCl dropwise to the solution while continuously monitoring the

pH.

Continue adding HCl until the desired pH is reached. Be cautious not to overshoot the

target pH.

Final Volume Adjustment:

Once the desired pH is achieved, carefully transfer the solution to a 1 L volumetric flask.

Rinse the beaker with a small amount of dH₂O and add the rinsing to the volumetric flask

to ensure all the Bis-Tris Propane is transferred.
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Add dH₂O to bring the final volume to the 1 L mark.

Cap the flask and invert it several times to ensure the solution is thoroughly mixed.

Sterilization and Storage:

For applications requiring sterility, the solution can be sterilized by filtering it through a 0.22

µm sterile filter. Some sources suggest that Bis-Tris Propane solutions are stable to

autoclaving.

Store the 1M Bis-Tris Propane stock solution in a sterile, clearly labeled bottle at 2-8°C.

Stock solutions stored at this temperature should be stable for several months.

Experimental Workflow
The following diagram illustrates the workflow for preparing the 1M Bis-Tris Propane stock

solution.
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Workflow for 1M Bis-Tris Propane Stock Solution Preparation

Weigh 282.34g of
Bis-Tris Propane

Dissolve in ~800mL dH₂O
with stirring

Adjust pH with
concentrated HCl

Transfer to 1L
volumetric flask

Add dH₂O to
final volume of 1L

Mix thoroughly

Sterilize (optional)

Store at 2-8°C

Click to download full resolution via product page

Caption: Preparation workflow for 1M Bis-Tris Propane.
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Applications of Bis-Tris Propane Buffer
The unique properties of Bis-Tris Propane make it a valuable buffering agent in a wide array

of scientific applications:

Enzyme Assays and Protein Purification: Its stable pH control is crucial for maintaining the

activity and integrity of enzymes and proteins during assays and purification processes like

ion-exchange and affinity chromatography.

Molecular Biology: It is used as a buffer in techniques involving nucleic acids, such as

polymerase chain reaction (PCR) and gel electrophoresis.

Cell Culture: Bis-Tris Propane can be incorporated into cell culture media to provide a

stable pH environment for optimal cell growth.

Electrophoresis: It is utilized in various electrophoresis applications to aid in the separation of

biomolecules.

Stabilization of Molecules: It has been used with HCl to stabilize farnesyl diphosphate

isolated from yeast.

Conclusion
This application note provides a detailed and reliable protocol for the preparation of a 1M Bis-
Tris Propane stock solution. By following these guidelines, researchers, scientists, and drug

development professionals can confidently prepare this versatile buffer for a wide range of

applications, ensuring reproducibility and accuracy in their experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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